N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide

• IUPAC Name: N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide
• InChI: InChI=1S/C17H23N3O2/c1-4-17(3)12-20(9-10-22-17)16(21)19-13(2)15-7-5-14(11-18)6-8-15/h5-8,13H,4,9-10,12H2,1-3H3,(H,19,21)
• InChI Key: AAPYRPCKEWXLNQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CN(CCO1)C(=O)NC(C)C2=CC=C(C=C2)C#N)C
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol

Description

N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide, also known as CX546, is a drug that belongs to the class of AMPA receptor positive allosteric modulators. It has been extensively studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, schizophrenia, and depression. The purpose of

Mechanism of Action

N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide acts as a positive allosteric modulator of the AMPA receptor, which is a type of ionotropic glutamate receptor that is involved in synaptic plasticity and learning and memory. It enhances the activity of the receptor by increasing the affinity of the receptor for glutamate, which is the primary neurotransmitter that activates the receptor. This results in an increase in the flow of ions across the membrane, leading to an enhancement of synaptic transmission and plasticity.
Biochemical and Physiological Effects:
N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide has been shown to have various biochemical and physiological effects, including an increase in the amplitude and frequency of excitatory postsynaptic currents, an enhancement of long-term potentiation, and an improvement in cognitive function and memory. It has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide in lab experiments include its high potency and selectivity for the AMPA receptor, its ability to enhance synaptic plasticity and long-term potentiation, and its potential therapeutic applications in various neurological disorders. However, there are also some limitations to using N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for the research on N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide, including the investigation of its potential therapeutic applications in other neurological disorders such as Parkinson's disease and epilepsy. Moreover, the development of more potent and selective positive allosteric modulators of the AMPA receptor could lead to the discovery of new drugs for the treatment of neurological disorders. Finally, the elucidation of the molecular mechanisms underlying the effects of N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide on synaptic plasticity and long-term potentiation could provide insights into the fundamental processes underlying learning and memory.

Synthesis Methods

The synthesis of N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide involves a series of chemical reactions that start with the reaction of 4-cyanobenzyl bromide with 2-ethyl-2-methylmorpholine in the presence of a base. The resulting intermediate is then reacted with ethyl chloroformate and subsequently with a carboxamide derivative to yield N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide. The purity of the final product is ensured through various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. It has also been investigated for its antidepressant effects in animal models of depression. Moreover, N-[1-(4-cyanophenyl)ethyl]-2-ethyl-2-methylmorpholine-4-carboxamide has been found to enhance synaptic plasticity and long-term potentiation in the hippocampus, which is the region of the brain responsible for learning and memory.